Cas no 139516-65-7 (Hydrazinecarbothioamide,2-(4-chloro-1,2-dihydro-2-oxo-3H-indol-3-ylidene)-N-phenyl-)

• Product Name: Hydrazinecarbothioamide,2-(4-chloro-1,2-dihydro-2-oxo-3H-indol-3-ylidene)-N-phenyl-
• CAS No: 139516-65-7
• MF: C₁₅H₁₁ClN₄OS
• MW: 330.792040109634
• CID: 1273792
• PubChem ID: 165342244
• Update Time: 2025-04-20

Hydrazinecarbothioamide,2-(4-chloro-1,2-dihydro-2-oxo-3H-indol-3-ylidene)-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarbothioamide,2-(4-chloro-1,2-dihydro-2-oxo-3H-indol-3-ylidene)-N-phenyl-
• 2-(4-Chloro-1,2-dihydro-2-oxo-3H-indol-3-ylidene)-N-phenylhydrazinecarbothioamide
• 139516-65-7
• DTXSID801132692

• Inchi： 1S/C15H11ClN4OS/c16-10-7-4-8-11-12(10)13(14(21)18-11)19-20-15(22)17-9-5-2-1-3-6-9/h1-8,18,21H,(H,17,22)/b20-19+
• InChI Key： MPDLQVNJCGXSNU-FMQUCBEESA-N
• SMILES： ClC1=CC=CC2=C1C(=C(N2)O)/N=N/C(NC1C=CC=CC=1)=S

Computed Properties

• Exact Mass: 330.03443
• Monoisotopic Mass: 330.0342099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 65.52